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For Researchers, Scientists, and Drug Development Professionals

Introduction

AT-1002 is a synthetic hexapeptide that acts as a potent and reversible modulator of tight
junctions, the primary structures governing paracellular permeability in epithelial and
endothelial cell layers.[1][2][3] As the trifluoroacetate (TFA) salt, AT-1002 is a valuable tool for in
vitro studies aimed at understanding tight junction dynamics, as well as for developing
strategies to enhance the delivery of therapeutic molecules across cellular barriers. These
application notes provide detailed protocols for the dissolution, preparation, and use of AT-1002
TFA in cell culture experiments, along with an overview of its mechanism of action.
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Property Value

Product Name AT-1002 TFA

Appearance Lyophilized white to off-white powder
Molecular Weight 821.91 g/mol

Purity Typically 295%

Long-term Storage (Lyophilized) -20°C

Aliquot and store at -80°C to avoid repeated

Storage of Stock Solutions
freeze-thaw cycles. Stable for up to 6 months.

Protocol 1: Reconstitution of Lyophilized AT-1002
TFA

This protocol describes the preparation of a high-concentration stock solution of AT-1002 TFA.
It is critical to use sterile reagents and aseptic techniques to prevent contamination.

Materials:

Lyophilized AT-1002 TFA vial

Sterile, nuclease-free dimethyl sulfoxide (DMSO)

Sterile, nuclease-free water or phosphate-buffered saline (PBS), pH 7.4

Sterile, low-retention polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips
Procedure:

» Equilibration: Before opening, allow the vial of lyophilized AT-1002 TFA to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation from forming inside the

vial.
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o Centrifugation: Briefly centrifuge the vial at a low speed (e.g., 2000 x g for 1-2 minutes) to
ensure the lyophilized powder is collected at the bottom.

e Solvent Addition: Based on the desired stock concentration, carefully add the appropriate
volume of sterile DMSO to the vial to dissolve the peptide. For a 10 mM stock solution, for
example, use the following calculation:

o Volume of DMSO (uL) = (mass of peptide in mg / 821.91 g/mol ) * 100,000

o Dissolution: Gently vortex or swirl the vial until the peptide is completely dissolved. A clear
solution should be obtained. Sonication in a water bath for a few minutes can aid in
dissolving the peptide if necessary.

» Aliquoting and Storage: Aliquot the stock solution into sterile, low-retention polypropylene
microcentrifuge tubes in volumes suitable for your experiments. Store the aliquots at -80°C.
Avoid repeated freeze-thaw cycles.

Note on TFA Salts: AT-1002 is supplied as a TFA salt, a common counterion from peptide
synthesis. For most cell culture applications, the final concentration of TFA after diluting the
stock solution in culture medium is negligible and does not affect cell viability or experimental
outcomes. However, for highly sensitive assays, TFA removal or exchange with a different salt
(e.g., hydrochloride or acetate) may be considered.[4][5][6]

Protocol 2: Assessment of Tight Junction
Modulation using Transepithelial Electrical
Resistance (TEER)

This protocol outlines a typical experiment to measure the effect of AT-1002 TFA on the
integrity of an epithelial cell monolayer, such as Caco-2 cells, by measuring TEER.

Materials:
e Caco-2 cells (or other suitable epithelial/endothelial cell line)

e Complete cell culture medium
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Cell culture inserts (e.g., Transwell®)

TEER measurement system (e.g., EVOM2™ Epithelial Voltohmmeter)

AT-1002 TFA stock solution (prepared as in Protocol 1)

Sterile PBS

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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